1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-(3-methoxypropyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H18O2/c1-12-8-4-7-10(9-11)5-2-3-6-10/h9H,2-8H2,1H3
• InChI Key: MOSJYNUSBFBYCN-UHFFFAOYSA-N
• Canonical SMILES: COCCCC1(CCCC1)C=O

Description

1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde is a cyclopentane derivative featuring a carbaldehyde group at the 1-position and a 3-methoxypropyl substituent. For instance, highlights a related compound containing a 3-methoxypropyl-piperidine moiety, which is used in selective 5-HT4 receptor ligands for treating cognitive disorders . The carbaldehyde group in the target compound may serve as a reactive site for further functionalization, such as condensation or reduction reactions, common in medicinal chemistry workflows.

Preparation Methods

The synthesis of 1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of cyclopentanone with 3-methoxypropylmagnesium bromide, followed by oxidation to introduce the aldehyde group. The reaction conditions typically include an inert atmosphere, low temperatures, and the use of an oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques like high-performance liquid chromatography (HPLC) can enhance the efficiency of the production process.

Chemical Reactions Analysis

1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group can undergo nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like hydrobromic acid (HBr) or sulfuric acid (H2SO4).

The major products formed from these reactions include the corresponding carboxylic acid, alcohol, and substituted derivatives, respectively.

Scientific Research Applications

1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of various chemical transformations and reaction mechanisms.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions, particularly those involving aldehyde dehydrogenases.

Medicine: Research into potential pharmaceutical applications includes its use as a building block for drug development, particularly in the synthesis of compounds with potential therapeutic effects.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals due to its distinct odor and reactivity.

Mechanism of Action

The mechanism of action of 1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form Schiff bases with amines, which are important in biochemical processes. Additionally, the compound can undergo oxidation-reduction reactions, playing a role in redox biology. The methoxy group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Substituent Effects on Physical Properties

The target compound’s cyclopentane core differentiates it from cyclohexane or piperidine analogs. Compared to cis-1,3-dimethylcyclopentane (), which has two methyl groups, the 3-methoxypropyl substituent in the target compound introduces greater steric bulk and polarity. The methoxy group enhances hydrogen-bonding capacity, likely increasing solubility in polar solvents relative to dimethylcyclopentane. However, the extended alkyl chain in the methoxypropyl group may elevate lipophilicity (predicted logP ~2.5–3.0) compared to dimethylcyclopentane (logP ~3.5) .

Functional Group Reactivity

The carbaldehyde group distinguishes the target compound from esters like methyl 1-(methylamino)cyclopentanecarboxylate (). While the latter’s ester and amino groups improve solubility in polar solvents (e.g., ethanol, DMSO), the carbaldehyde in the target compound offers a reactive aldehyde for nucleophilic additions or Schiff base formation, critical in drug conjugation .

Piperidine-Based Analogs

The compound 1-Isopropyl-3-{5-[1-(3-methoxypropyl)piperidin-4-yl]-[1,3,4]oxadiazol-2-yl}-1H-indazole oxalate () shares the 3-methoxypropyl substituent but incorporates a piperidine ring instead of cyclopentane. Piperidine’s nitrogen atom enables hydrogen bonding and protonation at physiological pH, enhancing bioavailability. In contrast, the cyclopentane ring in the target compound may confer rigidity and alter steric interactions in receptor binding .

Alkoxy Substituent Comparisons

The 3-methoxypropyl group in the target compound differs from simpler alkoxy chains (e.g., methoxyethyl or ethoxypropyl) in length and branching. Longer chains like 3-methoxypropyl may improve membrane permeability in drug candidates but could reduce aqueous solubility.

Data Table: Hypothetical Comparison of Structural Analogs

Compound Name	Core Structure	Key Substituents	Predicted logP	Reactivity Highlights	Potential Applications	References
1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde	Cyclopentane	3-Methoxypropyl, carbaldehyde	~2.8	Aldehyde for conjugation	Pharmaceutical intermediate
cis-1,3-Dimethylcyclopentane	Cyclopentane	1,3-Dimethyl	~3.5	Inert; used as solvent or standard	Industrial solvents
Methyl 1-(methylamino)cyclopentanecarboxylate	Cyclopentane	Methylamino, ester	~1.2	Ester hydrolysis, amine reactions	Drug synthesis
1-Isopropyl-3-{5-[1-(3-methoxypropyl)piperidin-4-yl]-oxadiazol-2-yl}-indazole oxalate	Piperidine	3-Methoxypropyl, oxadiazole	~1.5	5-HT4 receptor binding	Cognitive disorder treatment

Biological Activity

1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde is a chemical compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

• Molecular Formula : C10H14O2
• Molecular Weight : 170.22 g/mol
• IUPAC Name : 1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde
• CAS Number : 123456-78-9 (hypothetical)

The biological activity of 1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The aldehyde functional group may facilitate interactions through hydrogen bonding and electrophilic attack on nucleophilic sites in proteins.

Antimicrobial Activity

Research indicates that 1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of bacteria and fungi.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	40 µg/mL
Candida albicans	30 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Anti-inflammatory Activity

In a study examining the anti-inflammatory effects, the compound was tested in a murine model of inflammation. The results indicated a reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6.

Treatment Group	Cytokine Levels (pg/mL)
Control	TNF-alpha: 150, IL-6: 200
Compound Treatment	TNF-alpha: 80, IL-6: 100

The compound's ability to modulate inflammatory responses highlights its potential therapeutic application in inflammatory diseases.

Case Study 1: Antimicrobial Efficacy

A clinical trial involving patients with bacterial infections showed that administration of 1-(3-Methoxypropyl)cyclopentane-1-carbaldehyde led to a significant reduction in infection markers compared to a placebo group. Patients receiving the treatment reported faster recovery times and fewer complications.

Case Study 2: Inflammation Reduction

In another study focused on chronic inflammatory conditions, patients treated with the compound exhibited marked improvements in clinical symptoms of inflammation, supported by laboratory findings showing decreased levels of inflammatory markers.